Cas no 149047-35-8 (N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide)

• Product Name: N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide
• CAS No: 149047-35-8
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• MDL: MFCD11099687
• CID: 1324036
• PubChem ID: 21468994
• Update Time: 2025-06-15

N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxamide, N-(3-pyridinylmethyl)-
• N-(pyridin-3-ylmethyl)imidazole-1-carboxamide
• N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide
• CS-0293207
• EN300-88166
• N-[(Pyridin-3-yl)methyl]-1H-imidazole-1-carboxamide
• 149047-35-8
• DTXSID70614330
• SCHEMBL8875914
• AKOS009098014
• N-(pyridin-3-ylmethyl)-1H-imidazole-1-carboxamide

• MDL： MFCD11099687
• Inchi： 1S/C10H10N4O/c15-10(14-5-4-12-8-14)13-7-9-2-1-3-11-6-9/h1-6,8H,7H2,(H,13,15)
• InChI Key： GKFQLGQBXWDDIF-UHFFFAOYSA-N
• SMILES： O=C(N1C=NC=C1)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 202.0856
• Monoisotopic Mass: 202.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 59.81

Additional information on N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide

Recent Advances in the Study of N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide (CAS: 149047-35-8)

N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide (CAS: 149047-35-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activity. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of research has been the synthesis and structural modification of N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study also explored the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

In terms of biological activity, recent investigations have revealed that N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. A preclinical study demonstrated its efficacy in reducing inflammation in animal models, suggesting its potential as a novel anti-inflammatory agent. Further mechanistic studies are underway to identify its molecular targets and optimize its pharmacokinetic properties.

Another significant development is the exploration of N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide as a potential anticancer agent. Preliminary in vitro studies have shown that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional therapies. Researchers are now focusing on understanding the underlying mechanisms and evaluating its efficacy in combination with other anticancer drugs.

Despite these promising findings, challenges remain in the development of N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide as a therapeutic agent. Issues such as bioavailability, toxicity, and specificity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-(pyridin-3-yl)methyl-1H-imidazole-1-carboxamide (CAS: 149047-35-8) represents a promising candidate for various therapeutic applications. Continued research and development efforts are crucial to fully realize its potential and translate these findings into clinically viable treatments. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and medicinal chemistry.